Cas no 918798-96-6 (1,3-Pentanediol, 1-(4-methoxyphenyl)-2-methyl-, (1S,2S,3R)-)
918798-96-6 structure
Product Name:1,3-Pentanediol, 1-(4-methoxyphenyl)-2-methyl-, (1S,2S,3R)-
CAS No:918798-96-6
MF:C13H20O3
MW:224.296104431152
CID:770887
PubChem ID:71426407
Update Time:2025-04-19
1,3-Pentanediol, 1-(4-methoxyphenyl)-2-methyl-, (1S,2S,3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Pentanediol, 1-(4-methoxyphenyl)-2-methyl-, (1S,2S,3R)-
- (1S,2S,3R)-1-(4-methoxyphenyl)-2-methylpentane-1,3-diol
- 918798-96-6
- DTXSID50845165
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- Inchi: 1S/C13H20O3/c1-4-12(14)9(2)13(15)10-5-7-11(16-3)8-6-10/h5-9,12-15H,4H2,1-3H3/t9-,12+,13-/m0/s1
- InChI Key: WUBNNHREBJLHBP-BIMULSAOSA-N
- SMILES: O[C@H](CC)[C@H](C)[C@@H](C1C=CC(=CC=1)OC)O
Computed Properties
- Exact Mass: 224.14124450g/mol
- Monoisotopic Mass: 224.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.7Ų
1,3-Pentanediol, 1-(4-methoxyphenyl)-2-methyl-, (1S,2S,3R)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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